Cas no 2313-87-3 ((E)-4-((4-Ethoxyphenyl)diazenyl)benzene-1,3-diamine Hydrochloride)

• Product Name: (E)-4-((4-Ethoxyphenyl)diazenyl)benzene-1,3-diamine Hydrochloride
• CAS No: 2313-87-3
• MF: C₁₄H₁₇ClN₄O
• MW: 292.763981580734
• MDL: MFCD00042023
• CID: 265563
• PubChem ID: 87569367
• Update Time: 2025-04-19

(E)-4-((4-Ethoxyphenyl)diazenyl)benzene-1,3-diamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((4-Ethoxyphenyl)diazenyl)benzene-1,3-diamine hydrochloride
• 4-Ethoxychrysoidine Hydrochloride
• 1,3-Benzenediamine,4-[2-(4-ethoxyphenyl)diazenyl]-, hydrochloride (1:1)
• 4-(4-Ethoxyphenylazo)-m-phenylenediamine monohydrochloride
• 4-(p-Ethoxyphenylazo)-m-phenylenediaminemonohydrochloride
• 4-[(4-ethoxyphenyl)diazenyl]benzene-1,3-diamine,hydrochloride
• 4-(4-Ethoxyphenylazo)-1,3-phenylenediamine Monohydrochloride
• EINECS 219-010-3
• Ethoxazene HCl
• ETHOXAZENE HYDROCHLORIDE
• Etoxazene hydrochloride
• SQ 2128
• Ethoxy Red
• Ethoxazene hydrochloride [USAN]
• 5C90PJN6E5
• 1,3-Benzenediamine, 4-[(4-ethoxyphenyl)azo]-, monohydrochloride
• (E)-4-((4-Ethoxyphenyl)diazenyl)benzene-1,3-diamine hydrochloride
• 4-((p-Etho
• 4-((4-Ethoxyphenyl)diazenyl)benzene-1,3-diaminehydrochloride
• NSC 7214
• 4-[(p-Ethoxyphenyl)azo]-m-phenylenediamine monohydrochloride
• m-Phenylenediamine, 4-((p-ethoxyphenyl)azo)-, monohydrochloride
• 74367-87-6
• 4-((p-Ethoxyphenyl)azo)-m-phenylenediamine monohydrochloride
• 4-(P-ethoxyphenylazo)-m-phenylenediamine monohydrochloride
• SCHEMBL6823063
• Q27261827
• Serenium
• Serenium (TN)
• 1,3-Benzenediamine, 4-[2-(4-ethoxyphenyl)diazenyl]-, hydrochloride (1:1)
• 1, 4-[(4-ethoxyphenyl)azo]-, monohydrochloride
• PS-10947
• MFCD00042023
• SCHEMBL122627
• 2313-87-3
• 4-((p-Ethoxyphenyl)azo)-m-phenylenediamine hydrochloride
• 4-[(4-Ethoxyphenyl)diazenyl]benzene-1,3-diamine monohydrochloride
• 4-[(p-Ethoxyphenyl)azo]-m-phenylenediamine hydrochloride
• AKOS024306941
• Serenium hydrochloride
• NS00083284
• DTXSID7062324
• E0054
• A816586
• ETHOXAZENE HYDROCHLORIDE [MI]
• UNII-5C90PJN6E5
• CHEMBL2106255
• NSC-7214
• NSC7214
• FT-0600525
• D90427
• IWHXNINOLLNFGP-UHFFFAOYSA-N
• 1,3-Benzenediamine,4-[2-(4-ethoxyphenyl)diazenyl]-,hydrochloride(1:1)
• p-Ethoxychrysoidin hydrochloride
• J-015003
• 4-[(4-ethoxyphenyl)diazenyl]benzene-1,3-diamine;hydrochloride
• 4-(p-Ethoxyphenylazo)-m-phenylenediamine, hydrochloride
• CAA31387
• D04086
• Ethoxazene hydrochloride (USAN)
• CS-0320645
• 1,3-Benzenediamine, 4-(2-(4-ethoxyphenyl)diazenyl)-, hydrochloride (1:1)
• 4-(4-Ethoxyphenylazo)-m-phenylenediamine monoHCl
• AKOS015845562
• 1,3-Benzenediamine, 4-((4-ethoxyphenyl)azo)-, monohydrochloride
• SQ-2128
• 4-[2-(4-ethoxyphenyl)diazen-1-yl]benzene-1,3-diamine hydrochloride
• 4-[(E)-(4-ethoxyphenyl)azo]benzene-1,3-diamine hydrochloride
• (E)-4-((4-Ethoxyphenyl)diazenyl)benzene-1,3-diamine Hydrochloride

• MDL： MFCD00042023
• Inchi： 1S/C14H16N4O.ClH/c1-2-19-12-6-4-11(5-7-12)17-18-14-8-3-10(15)9-13(14)16;/h3-9H,2,15-16H2,1H3;1H/b18-17+;
• InChI Key： IWHXNINOLLNFGP-ZAGWXBKKSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 292.10900
• Monoisotopic Mass: 256.132411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 86

Experimental Properties

• Color/Form: Dark reddish brown or nearly black powder
• Melting Point: 215 °C
• Boiling Point: 500 °C at 760 mmHg
• Flash Point: 256.2 °C
• Refractive Index: 1.614
• PSA: 85.99000
• LogP: 5.62950
• Solubility: Soluble in water \ ethanol and acetone, ethanol solution is red, insoluble in ether and chloroform

(E)-4-((4-Ethoxyphenyl)diazenyl)benzene-1,3-diamine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3249
• Hazard Category Code： 20/21/22
• Safety Instruction： S37/39-S26
• RTECS：ST2510000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III